Cas no 34771-50-1 (5-Chloro-2-phenylpyrimidine)

• Product Name: 5-Chloro-2-phenylpyrimidine
• CAS No: 34771-50-1
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• CID: 829820
• PubChem ID: 2755773
• Update Time: 2025-05-23

5-Chloro-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-phenylpyrimidine
• 5-chloro-2-phenyl-pyrimidine
• 5-Chlor-2-phenyl-pyrimidin
• AC1MBS26
• AG-L-60127
• AK123515
• CTK4H3011
• Pyrimidine, 5-chloro-2-phenyl-
• AKOS004910180
• SCHEMBL13364715
• SB55826
• 34771-50-1
• DTXSID20373122
• DB-358874

• MDL： MFCD06661748
• Inchi： 1S/C10H7ClN2/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： IPRQXVCEBSOQIE-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C2C=CC=CC=2)=NC=1

Computed Properties

• Exact Mass: 190.0297759g/mol
• Monoisotopic Mass: 190.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Chloro-2-phenylpyrimidine

Introduction to 5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1)

5-Chloro-2-phenylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 34771-50-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of a chloro substituent at the 5-position and a phenyl group at the 2-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural framework of 5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1) consists of a six-membered aromatic ring system containing two nitrogen atoms, with a chloro group attached to one of the carbon atoms and a phenyl ring linked to another. This arrangement not only contributes to its stability but also facilitates further functionalization, enabling the synthesis of more complex derivatives. The compound’s electron-deficient nature, owing to the electron-withdrawing effects of the chloro and phenyl groups, makes it highly reactive in various organic transformations, including nucleophilic substitution, metal-catalyzed cross-coupling reactions, and heterocyclic ring-forming processes.

In recent years, 5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1) has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research involves its role as a key intermediate in the development of novel therapeutic agents. Pyrimidine derivatives are well-documented for their biological relevance, particularly in the inhibition of enzymes and receptors involved in cancer progression, inflammation, and viral infections. The chloro-substituted pyrimidine scaffold provides a versatile platform for designing molecules that can interact with biological targets with high specificity and affinity.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1) in drug design. Researchers have leveraged these tools to predict the binding modes of this compound with various protein targets, such as kinases and transcription factors. For instance, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on tyrosine kinases, which are overexpressed in many cancer types. The ability to fine-tune the electronic properties of the pyrimidine ring through strategic substitutions has opened up new avenues for developing next-generation anticancer drugs.

The agrochemical sector has also benefited from the exploration of 5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1). Its structural features make it an effective precursor for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants. By modifying the substituents on the pyrimidine core, chemists have been able to develop compounds that offer improved efficacy against resistant weed species while maintaining environmental safety. This underscores the compound’s importance not only in pharmaceuticals but also in sustainable agriculture.

From a synthetic chemistry perspective, 5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1) serves as a versatile building block for constructing more complex heterocyclic systems. Its reactivity allows for easy introduction of additional functional groups, such as amines, alcohols, or thiols, which can further enhance its biological activity. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings, have been widely employed to incorporate diverse moieties into the pyrimidine framework efficiently.

The pharmacokinetic properties of derivatives derived from 5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1) are another critical area of investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to ensure that these compounds reach their intended targets effectively within living systems. Advances in biocatalysis and green chemistry have also contributed to more sustainable synthetic routes for producing these derivatives without compromising purity or yield.

In conclusion,5-Chloro-2-phenylpyrimidine (CAS No. 34771-50-1) represents a cornerstone molecule in modern medicinal and agrochemical research due to its structural flexibility and broad range of applications. Ongoing studies continue to uncover new ways to harness its potential through innovative synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and pharmacologists. As our understanding of molecular interactions deepens,5-Chloro-2 phenylpyrimidine CAS NO 34771 50 1 will undoubtedly remain at forefront scientific exploration driving development life-enhancing therapies sustainable agricultural practices.